Cas no 898443-34-0 (1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898443-34-0
• MF: C₂₄H₂₄N₆O₂
• MW: 428.486364364624
• CID: 5484255
• Update Time: 2025-08-03

1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dibenzyl-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C24H24N6O2/c1-16-17(2)30-20-21(25-23(30)29(26-16)15-19-12-8-5-9-13-19)27(3)24(32)28(22(20)31)14-18-10-6-4-7-11-18/h4-13,17H,14-15H2,1-3H3
• InChI Key： VKQFWQVTWYTRMY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C4C([H])=C([H])C([H])=C([H])C=4[H])N=C(C([H])([H])[H])C([H])(C([H])([H])[H])N23)N(C([H])([H])[H])C(N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Additional information on 1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 1,7-Dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898443-34-0)

In the realm of organic chemistry and pharmaceutical research, 1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898443-34-0) stands out as a compound of significant interest. This heterocyclic molecule, characterized by its intricate purine and triazine fused ring system, has garnered attention for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive molecules.

The compound's systematic name, 1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, reflects its unique molecular architecture. The presence of benzyl groups at positions 1 and 7, along with methyl substituents at positions 3, 4, and 9, contributes to its distinct chemical properties. The triazino-purine core is a rare motif in synthetic chemistry, making this compound a valuable subject for study in the context of heterocyclic compound synthesis and drug discovery.

Recent trends in scientific literature highlight a growing interest in nitrogen-containing heterocycles, with purine derivatives being a focal point due to their biological relevance. The compound's CAS No. 898443-34-0 is frequently searched in databases like SciFinder and Reaxys, indicating its importance in academic and industrial research. Its potential role in modulating enzyme activity or serving as a building block for advanced materials aligns with current explorations in biocatalysis and nanotechnology.

From a synthetic perspective, the preparation of 1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione involves multi-step reactions, often requiring regioselective functionalization and protective group strategies. Its solubility in polar organic solvents and thermal stability make it suitable for further derivatization or incorporation into polymeric matrices. These properties are critical for researchers working on high-performance materials or targeted drug delivery systems.

In the context of green chemistry, the compound's synthesis and applications are being reevaluated to minimize environmental impact. Questions such as "How can CAS No. 898443-34-0 be synthesized sustainably?" or "What are the biodegradation pathways of triazino-purine derivatives?" are increasingly common in scholarly discussions. These inquiries reflect the broader shift toward eco-friendly chemical processes and lifecycle assessment in molecular design.

Furthermore, the compound's potential interactions with biological targets, such as kinases or G-protein-coupled receptors, are areas of active investigation. Computational studies using molecular docking and QSAR modeling have provided insights into its pharmacophore features, though experimental validation remains essential. This aligns with the rising demand for in silico drug design tools and AI-driven compound screening in pharmaceutical R&D.

In summary, 1,7-dibenzyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898443-34-0) represents a compelling case study at the intersection of synthetic chemistry, materials science, and pharmacology. Its structural uniqueness and adaptable functionality position it as a promising candidate for future innovations, particularly in addressing challenges like selective catalysis and precision medicine.